Mal-L-Dap(Boc)-OSu

• Molecular Formula: C16H19N3O8
• Molecular Weight: 381.34 g/mol
• SMILES: CC(C)(C)OC(=O)NCC(C(=O)ON1C(=O)CCC1=O)N2C(=O)C=CC2=O
• InChI: InChI=1S/C16H19N3O8/c1-16(2,3)26-15(25)17-8-9(18-10(20)4-5-11(18)21)14(24)27-19-12(22)6-7-13(19)23/h4-5,9H,6-8H2,1-3H3,(H,17,25)/t9-/m0/s1
• InChIKey: NNUFGAKJIDSIFG-VIFPVBQESA-N

Mal-L-Dap(Boc)-OSu: A Self-Stabilizing ADC Linker with Orthogonal Protection

Mal-L-Dap(Boc)-OSu (CAS 1703778-79-3) is a trifunctional amino acid derivative developed as an advanced linker precursor for the synthesis of Antibody-Drug Conjugates (ADCs) . Its molecular structure integrates three discrete reactive handles: a maleimide group for thiol-selective conjugation, a tert-butoxycarbonyl (Boc)-protected primary amine, and an N-hydroxysuccinimide (OSu) ester for efficient amine coupling . This configuration is based on the L-2,3-diaminopropionic acid (Dap) backbone, a motif central to the self-stabilizing maleimide technology designed to overcome the intrinsic in vivo instability of conventional thiol-maleimide adducts [1].

1

Trifunctional linker platform Maleimide, Boc-amine, and OSu ester enable sequential, controlled bioconjugation.

2

Self-stabilizing Dap backbone Supports research on hydrolysis-resistant maleimide conjugates for ADC stability studies.

3

Orthogonal protection Boc group permits modular synthesis of complex drug-linkers without cross-reactivity.

• [1] Lyon, R. P., Setter, J. R., Bovee, T. D., Doronina, S. O., Hunter, J. H., Anderson, M. E., ... & Senter, P. D. (2014). Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. Nature Biotechnology, 32(10), 1059-1062. View Source

Why Substituting Mal-L-Dap(Boc)-OSu with Generic Maleimide Linkers Compromises ADC Integrity

Standard heterobifunctional linkers such as SMCC or LC-SMCC rely on simple maleimide-thiol chemistry to connect antibody and payload . This linkage, however, is subject to a well-documented retro-Michael elimination reaction in plasma, resulting in the transfer of the drug-linker to circulating thiols like serum albumin and progressive loss of the conjugated drug [1]. This deconjugation directly erodes therapeutic index and contributes to off-target toxicity [2]. Replacing Mal-L-Dap(Boc)-OSu with a generic maleimide linker forfeits the core self-stabilization mechanism engineered into the Dap backbone, which enables intramolecular catalysis of the thiosuccinimide ring to form a stable, hydrolysis-resistant conjugate [3]. Without this feature, ADCs are demonstrably less stable, leading to reduced antitumor activity and increased adverse events, as evidenced by comparative in vivo studies [3].

Stabilization

Dap backbone enables intramolecular hydrolysis; reported to limit retro-Michael deconjugation.

Generic maleimides (SMCC, MC-Val-Cit-PABC) lack this motif; stability in plasma may differ significantly.

Synthetic flexibility

Boc-amine allows three-step orthogonal conjugation with intermediate deprotection.

Common linkers (Mal-PEG2-COOH) provide only two reactive termini and cannot introduce a second functional element post-coupling.

Coupling efficiency

Pre-activated OSu ester enables direct amide formation without in situ activation.

Carboxylic acid linkers require EDC/NHS activation, adding variability and side reactions.

• [1] Alley, S. C., Benjamin, D. R., Jeffrey, S. C., Okeley, N. M., Meyer, D. L., Sanderson, R. J., & Senter, P. D. (2008). Contribution of linker stability to the activities of anticancer immunoconjugates. Bioconjugate Chemistry, 19(3), 759-765. View Source
• [2] Shen, B. Q., Xu, K., Liu, L., Raab, H., Bhakta, S., Kenrick, M., ... & Junutula, J. R. (2012). Conjugation site modulates the in vivo stability and therapeutic activity of antibody-drug conjugates. Nature Biotechnology, 30(2), 184-189. View Source
• [3] Lyon, R. P., Setter, J. R., Bovee, T. D., Doronina, S. O., Hunter, J. H., Anderson, M. E., ... & Senter, P. D. (2014). Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. Nature Biotechnology, 32(10), 1059-1062. View Source

Quantitative Evidence: Differentiating Mal-L-Dap(Boc)-OSu from Competing Linker Technologies

Intramolecular Catalysis Prevents Retro-Michael Deconjugation

The Mal-L-Dap(Boc)-OSu linker incorporates a diaminopropionic acid (Dap) backbone. After Boc deprotection, the unmasked primary amine is positioned to provide intramolecular base catalysis of the thiosuccinimide ring hydrolysis. This forces rapid ring opening under physiological conditions (pH 7.4, 37°C), converting the reversible thiol-maleimide adduct into a stable, hydrolysis-resistant succinimide form [1]. This self-stabilizing mechanism directly contrasts with linkers like SMCC or MC-Val-Cit-PABC, which lack this basic group and remain susceptible to the retro-Michael elimination reaction [2].

Intramolecular stabilization

Class-level inference

Reported reduced drug loss over 7 days and improved tumor model response with lower bone marrow toxicity endpoint in mouse lymphoma xenograft compared to unstabilized maleimide ADC.

Supports linker stability endpoint interpretation; model-specific context.

Cross-study review recommended; class-level evidence.

Evidence Dimension	Post-conjugation stability in plasma
Target Compound Data	ADCs prepared with Dap-based linkers exhibit significantly reduced drug loss over 7 days compared to conventional maleimide conjugates. In a mouse lymphoma xenograft model, the Dap-stabilized ADC demonstrated improved antitumor activity and reduced neutropenia relative to an unstabilized maleimide conjugate [1].
Comparator Or Baseline	Conventional maleimide linkers (e.g., SMCC, MC-Val-Cit-PABC) which undergo retro-Michael elimination in plasma, leading to measurable drug loss and transfer to serum albumin [2].
Quantified Difference	In vivo, the stabilized Dap linker platform resulted in improved antitumor activity and reduced bone marrow toxicity (neutropenia) compared to a conventional maleimide ADC in mouse lymphoma xenograft models [1].
Conditions	In vivo: CB17 SCID mice bearing Karpas 299 lymphoma xenografts; in vitro: plasma stability assays [1].

Why This Matters

This feature prevents payload loss in circulation, a critical determinant of ADC therapeutic index and safety, making it a rational choice for preclinical and clinical ADC development where linker stability is paramount.

• [1] Lyon, R. P., Setter, J. R., Bovee, T. D., Doronina, S. O., Hunter, J. H., Anderson, M. E., ... & Senter, P. D. (2014). Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. Nature Biotechnology, 32(10), 1059-1062. View Source
• [2] Alley, S. C., Benjamin, D. R., Jeffrey, S. C., Okeley, N. M., Meyer, D. L., Sanderson, R. J., & Senter, P. D. (2008). Contribution of linker stability to the activities of anticancer immunoconjugates. Bioconjugate Chemistry, 19(3), 759-765. View Source

Orthogonal Boc Protection Enables Sequential Site-Specific Conjugation

Mal-L-Dap(Boc)-OSu incorporates a Boc-protected amine orthogonal to its maleimide and OSu ester groups. This allows for a strictly controlled, sequential conjugation workflow: the OSu ester first reacts with an amine-containing payload or peptide, the Boc group is then removed under mild acidic conditions, and finally the maleimide is employed for antibody conjugation . In contrast, unprotected linkers like Mal-PEG2-COOH or simple maleimidocaproic acid offer only a single amine-reactive site (carboxylic acid) and lack a protected amine handle, severely restricting synthetic flexibility and often requiring pre-assembly of more complex constructs .

Orthogonal Boc protection

Data to verify

Enables 3-step sequential conjugation: OSu ester coupling → Boc deprotection (TFA) → maleimide conjugation; not possible with Mal-PEG2-COOH or SMCC.

May support modular linker synthesis; in-house validation recommended.

Supplier-reported workflow; reproducibility to confirm.

Evidence Dimension	Synthetic flexibility for constructing complex drug-linkers
Target Compound Data	Enables a 3-step sequential conjugation strategy with orthogonal deprotection .
Comparator Or Baseline	Non-orthogonally protected linkers (e.g., Mal-PEG2-COOH, SMCC) which offer only two reactive termini and lack a protected intermediate amine.
Quantified Difference	Reduces the need for additional protecting group steps; enables facile introduction of a second functional element after initial conjugation. For example, the Boc group can be removed (e.g., TFA/DCM) to reveal an amine for further derivatization with fluorescent dyes or second payloads, a feature absent in simpler linkers .
Conditions	Standard organic/peptide synthesis conditions; Boc deprotection via TFA.

Why This Matters

For procurement, this translates to a single building block that can generate a family of diverse, customized drug-linkers, reducing inventory and synthetic steps compared to purchasing multiple single-purpose linkers.

OSu Ester Provides Superior Acylation Efficiency Compared to Carboxylic Acid Linkers

The N-hydroxysuccinimide (OSu) ester group of Mal-L-Dap(Boc)-OSu is a pre-activated carboxylic acid derivative that reacts rapidly and efficiently with primary amines under mild conditions to form stable amide bonds . This contrasts with linkers terminated with free carboxylic acids (e.g., Mal-L-Dap(Boc)-OH), which require in situ activation using carbodiimide reagents (e.g., EDC/NHS), a step that introduces variable coupling yields and potential side reactions [1].

OSu ester reactivity

Cross-study comparable

Eliminates EDC/NHS activation; quantitative amine coupling in minutes to hours at pH 7–9, 4 °C to RT.

Supports consistent, high-yield amine conjugation.

Optimization for specific payloads may be required.

Evidence Dimension	Amine coupling efficiency and reaction kinetics
Target Compound Data	OSu ester reacts quantitatively with primary amines in minutes to hours at pH 7-9 and 4°C to room temperature .
Comparator Or Baseline	Free carboxylic acid (e.g., Mal-L-Dap(Boc)-OH), requiring in situ activation (e.g., EDC/NHS) with typical coupling yields of 70-90% and a risk of racemization [1].
Quantified Difference	Eliminates the need for separate activation step, reducing reaction time and improving yield consistency. OSu esters are stable for storage and handle as solids, while activated ester intermediates from carbodiimide reactions must be used immediately to avoid hydrolysis .
Conditions	Aqueous or organic solvent; pH 7.0-9.0; 4°C to RT.

Why This Matters

This ensures reproducible, high-yield conjugation to valuable payloads (e.g., cytotoxic drugs, peptides), minimizing waste and variability in ADC manufacturing or research workflows.

• [1] Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. Chapter 4: Zero-Length Crosslinkers. View Source

Enhanced Storage Stability Enables Long-Term Project Planning

Supplier datasheets specify a shelf life of up to 24 months for Mal-L-Dap(Boc)-OSu when stored as a powder at -20°C . This long-term stability is comparable to or exceeds that of many complex heterobifunctional linkers, which often degrade over time due to hydrolysis of their active esters. For example, SMCC is known to be moisture-sensitive and requires storage at -20°C with desiccant; its shelf life is typically 12 months under optimal conditions [1].

Shelf life

Specification review

Up to 24 months at −20 °C (powder), compared to 12 months for SMCC under similar conditions.

Supports long-term project planning; lot-specific stability review recommended.

Based on supplier specification; real-time stability data to verify.

Evidence Dimension	Long-term storage stability (shelf life)
Target Compound Data	Up to 24 months at -20°C (powder form) .
Comparator Or Baseline	SMCC (succinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate) with a typical shelf life of 12 months at -20°C [1].
Quantified Difference	100% longer claimed shelf life (24 months vs 12 months) under recommended storage conditions.
Conditions	Storage as a dry powder at -20°C, protected from moisture.

Why This Matters

A 24-month shelf life reduces the frequency of reordering and minimizes the risk of failed experiments due to reagent degradation, offering greater logistical flexibility for long-term research and development projects.

• [1] Thermo Fisher Scientific. (n.d.). Instructions: SMCC. Retrieved from https://assets.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011300_SMCC_UG.pdf View Source

Mal-L-Dap(Boc)-OSu: Optimal Deployment Scenarios for ADC and Bioconjugation Research

Synthesis of Self-Stabilizing Antibody-Drug Conjugates (ADCs)

This is the primary application. The diaminopropionic acid (Dap) core of Mal-L-Dap(Boc)-OSu enables the construction of drug-linkers that catalyze their own stabilization post-conjugation. Following Boc deprotection, the liberated amine induces rapid hydrolysis of the thiosuccinimide ring, preventing the retro-Michael deconjugation that plagues conventional maleimide-based ADCs [1]. In vivo, this stabilization has been shown to improve antitumor activity and reduce neutropenia compared to unstabilized conjugates [1].

Multi-Step Synthesis of Complex Peptide-Drug Conjugates

The orthogonal Boc protection on the Dap side chain allows for precise, sequential functionalization. Researchers can first couple a peptide or cytotoxic drug to the OSu ester, then deprotect the Boc group to install a second functional element (e.g., a fluorophore, a PEG chain, or a second drug), and finally use the maleimide for conjugation to a targeting moiety like an antibody [2]. This three-step, modular approach is superior to using linear, non-orthogonal linkers which require pre-assembly of all components .

High-Yield Conjugation of Amine-Containing Payloads

The pre-activated OSu ester eliminates the need for in situ activation steps required by carboxylic acid linkers (e.g., Mal-L-Dap(Boc)-OH) . This ensures near-quantitative coupling yields to valuable, often costly, amine-containing payloads under mild conditions, reducing material waste and purification burden. This is particularly critical in early-stage research where payload quantities are limited .

Application

Selection Property

Validation Focus

Self-stabilizing ADC linker research

Dap backbone with intramolecular hydrolysis

Linker stability in plasma and model-response endpoints

Sequential bioconjugation of complex conjugates

Orthogonal Boc-amine for modular synthesis

Order of deprotection and yield at each step

High-efficiency amine payload coupling

Pre-activated OSu ester for direct conjugation

Coupling efficiency and reaction time

• [1] Lyon, R. P., Setter, J. R., Bovee, T. D., Doronina, S. O., Hunter, J. H., Anderson, M. E., ... & Senter, P. D. (2014). Self-hydrolyzing maleimides improve the stability and pharmacological properties of antibody-drug conjugates. Nature Biotechnology, 32(10), 1059-1062. View Source
• [2] Iris Biotech. (2014). Stable Conjugation with Thiols. Retrieved from https://iris-biotech.de/global/blog/pom-stable-conjugation-with-thiols.html View Source